Cas no 1006047-63-7 (2,4,6-Trifluorobenzimidamide hydrochloride)

• Product Name: 2,4,6-Trifluorobenzimidamide hydrochloride
• CAS No: 1006047-63-7
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• MDL: MFCD04114456
• CID: 2182243
• PubChem ID: 53407271
• Update Time: 2025-10-30

2,4,6-Trifluorobenzimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-benzamidine hydrochloride
• 2,4,6-trifluorobenzenecarboximidamide,hydrochloride
• 2,4,6-Trifluorobenzimidamide hydrochloride
• CS-0342074
• DTXSID00695839
• 2,4,6-Trifluorobenzamidine hydrochloride
• 1196151-55-9
• 2,4,6-trifluorobenzenecarboximidamide;hydrochloride
• 2,4,6-trifluorobenzene-1-carboximidamide hydrochloride
• 1006047-63-7
• 2,4,6-Trifluorobenzimidamide xhydrochloride
• SY343140
• EN300-8154637
• DB-260346
• AB18380
• 2,4,6-Trifluorobenzene-1-carboximidamide--hydrogen chloride (1/1)
• MFCD04114456
• 872-668-9
• GQB04763

• MDL： MFCD04114456
• Inchi： 1S/C7H5F3N2.ClH/c8-3-1-4(9)6(7(11)12)5(10)2-3;/h1-2H,(H3,11,12);1H
• InChI Key： VVYHITITVIAWFL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1C(=N)N)F)F

Computed Properties

• Exact Mass: 210.01716g/mol
• Monoisotopic Mass: 210.01716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.58g/mol
• Topological Polar Surface Area: 49.9Ų

Additional information on 2,4,6-Trifluorobenzimidamide hydrochloride

Recent Advances in the Study of 2,4,6-Trifluorobenzimidamide Hydrochloride (CAS: 1006047-63-7)

The compound 2,4,6-Trifluorobenzimidamide hydrochloride (CAS: 1006047-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorinated benzimidamide structure, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,4,6-Trifluorobenzimidamide hydrochloride, highlighting its improved yield and purity through optimized reaction conditions. The researchers employed a multi-step synthesis involving fluorination and amidation, achieving a final product with high pharmacological relevance. The study also emphasized the compound's stability under physiological conditions, which is critical for its potential use in drug formulations.

In another groundbreaking study, researchers investigated the compound's role as a potent inhibitor of serine proteases, a class of enzymes implicated in numerous pathological conditions, including inflammatory diseases and cancer. The study demonstrated that 2,4,6-Trifluorobenzimidamide hydrochloride exhibits a high binding affinity to the active site of these enzymes, thereby effectively inhibiting their activity. This finding opens new avenues for the development of targeted therapies for diseases such as rheumatoid arthritis and metastatic cancers.

Further research has explored the antimicrobial properties of 2,4,6-Trifluorobenzimidamide hydrochloride. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its efficacy against multi-drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's unique mechanism of action, which involves disruption of bacterial cell wall synthesis, makes it a promising candidate for overcoming antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 2,4,6-Trifluorobenzimidamide hydrochloride. Issues such as bioavailability, toxicity, and large-scale production need to be addressed in future studies. However, the compound's versatility and efficacy in preclinical models underscore its potential as a cornerstone in next-generation therapeutics. Ongoing research aims to optimize its pharmacokinetic properties and explore its applications in combination therapies.

In conclusion, 2,4,6-Trifluorobenzimidamide hydrochloride (CAS: 1006047-63-7) represents a significant advancement in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to antimicrobial activity, highlight its potential to address unmet medical needs. Future studies will likely focus on overcoming translational barriers and expanding its therapeutic repertoire, solidifying its role in modern medicine.